Cas no 1379987-03-7 (3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride)

• Product Name: 3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride
• CAS No: 1379987-03-7
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• CID: 5581415
• PubChem ID: 77177312
• Update Time: 2025-07-18

3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-[2-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL HYDROCHLORIDE
• EN300-18654394
• 1379987-03-7
• 3-Amino-3-[2-(trifluoromethyl)phenyl]propan-1-ol;hydrochloride
• Z4881499001
• 3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride

• Inchi： 1S/C10H12F3NO.ClH/c11-10(12,13)8-4-2-1-3-7(8)9(14)5-6-15;/h1-4,9,15H,5-6,14H2;1H
• InChI Key： PCOQNAUGYMMXSU-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1C(CCO)N)(F)F

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride

3-Amino-3-2-(Trifluoromethyl)phenylpropan-1-ol Hydrochloride (CAS No. 1379987-03-7): A Comprehensive Overview

3-Amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride (CAS No. 1379987-03-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFMPA, is a derivative of amino alcohols with a unique trifluoromethyl substituent, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a substituted phenyl ring with a trifluoromethyl group. The presence of the trifluoromethyl group significantly influences the compound's physicochemical properties, such as its lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of TFMPA. One of the key areas of interest is its role as a potential antidepressant. Studies have shown that TFMPA exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel treatment for mood disorders. The mechanism of action is believed to involve modulation of monoamine neurotransmitters, such as serotonin and norepinephrine, which are known to play critical roles in mood regulation.

Beyond its antidepressant properties, TFMPA has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects of TFMPA are attributed to its ability to enhance antioxidant defenses and inhibit pro-inflammatory pathways.

In the context of drug development, the pharmacokinetic properties of 3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride have been extensively studied. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its safety profile.

The synthetic route for producing TFMPA has been optimized to ensure high yield and purity. The process typically involves multiple steps, including the formation of the amino alcohol intermediate and subsequent substitution with the trifluoromethylated phenyl group. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the synthesis, making it feasible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of TFMPA in human subjects. Early-phase trials have shown promising results, with participants reporting significant improvements in depressive symptoms without major adverse effects. These findings have generated considerable interest from pharmaceutical companies and researchers alike, paving the way for further clinical development.

In conclusion, 3-amino-3-2-(trifluoromethyl)phenylpropan-1-ol hydrochloride (CAS No. 1379987-03-7), or TFMPA, is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for treating mood disorders and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.